Cas no 34121-79-4 (2-Pyrazinecarboxamide,3,4-dihydro-3-oxo-5,6-diphenyl-)

• Product Name: 2-Pyrazinecarboxamide,3,4-dihydro-3-oxo-5,6-diphenyl-
• CAS No: 34121-79-4
• MF: C₁₇H₁₃N₃O₂
• MW: 291.304023504257
• CID: 323770
• PubChem ID: 300557
• Update Time: 2025-04-19

2-Pyrazinecarboxamide,3,4-dihydro-3-oxo-5,6-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxamide,3,4-dihydro-3-oxo-5,6-diphenyl-
• 2-oxo-5,6-diphenyl-1H-pyrazine-3-carboxamide
• 3-hydroxy-5,6-diphenyl-2-pyrazinecarboxamide
• 3-Oxo-5,6-diphenyl-3,4-dihydro-pyrazin-2-carbonsaeure-amid
• 3-oxo-5,6-diphenyl-3,4-dihydro-pyrazine-2-carboxylic acid amide
• AC1L6WJV
• AC-907
• AG-B-97204
• CTK7D3008
• HMS2798K12
• NSC175414
• AC-907/34130063
• MLS001178995
• DTXSID20306319
• CHEMBL1873796
• NSC-175414
• 34121-79-4
• 3-hydroxy-5,6-diphenylpyrazine-2-carboxamide
• SMR000475769

• Inchi： 1S/C17H13N3O2/c18-16(21)15-17(22)20-14(12-9-5-2-6-10-12)13(19-15)11-7-3-1-4-8-11/h1-10H,(H2,18,21)(H,20,22)
• InChI Key： KPJVJDRRSVWITO-UHFFFAOYSA-N
• SMILES： O=C1C(C(N)=O)=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 291.10089
• Monoisotopic Mass: 291.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 521°C at 760 mmHg
• Flash Point: 268.9°C
• Refractive Index: 1.672
• PSA: 84.55
• LogP: 2.90310